Cas no 73584-67-5 (27-p-Coumaroyloxyursolic acid)
27-p-Coumaroyloxyursolic acid Chemical and Physical Properties
Names and Identifiers
-
- 27-p-Coumaroyloxyursolic acid
- 3 beta-Hydroxy-27-p-E-coumaroyloxyurs-12-en-28-oic acid
- CS-0017371
- BDBM50250342
- (1S,2R,4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-10-hydroxy-6a-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxymethyl]-1,2,6b,9,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
- AKOS040761041
- CHEMBL442938
- FS-9002
- 27-trans-p-coumaroyloxyursolic acid
- 73584-67-5
- HY-N1709
- CID 71307358
- B0005-150513
- [ "" ]
- GLXC-21016
- DA-60089
- 27-O-p-(E)-Coumaroyl ursolic acid
- 27-CAUA
-
- Inchi: 1S/C39H54O6/c1-24-15-20-38(34(43)44)21-22-39(23-45-32(42)14-9-26-7-10-27(40)11-8-26)28(33(38)25(24)2)12-13-30-36(5)18-17-31(41)35(3,4)29(36)16-19-37(30,39)6/h7-12,14,24-25,29-31,33,40-41H,13,15-23H2,1-6H3,(H,43,44)/b14-9+/t24-,25+,29+,30-,31+,33+,36+,37-,38+,39+/m1/s1
- InChI Key: RZHJGXXCTIXCRI-HLWIYMQRSA-N
- SMILES: O(C(/C=C/C1C=CC(=CC=1)O)=O)C[C@@]12CC[C@@]3(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]3C1=CC[C@@H]1[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@]12C)O
Computed Properties
- Exact Mass: 618.39200
- Monoisotopic Mass: 618.39203944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 45
- Rotatable Bond Count: 6
- Complexity: 1230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 8.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Color/Form: Powder
- PSA: 104.06000
- LogP: 8.03180
27-p-Coumaroyloxyursolic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041761-5mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 95% | 5mg |
$851.40 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P30430-5mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 5mg |
¥5120.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2834-1 mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2834-5mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 5mg |
¥ 4040 | 2024-07-20 | ||
| Cooke Chemical | M0880835-5mg |
27-p-Coumaroyloxyursolicacid |
73584-67-5 | 97% | 5mg |
RMB 2432.00 | 2025-02-21 | |
| TargetMol Chemicals | TN2834-5 mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2834-1 mL * 10 mM (in DMSO) |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 1 mL * 10 mM (in DMSO) |
¥ 6150 | 2023-09-08 | ||
| A2B Chem LLC | AH18651-5mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 97.0% | 5mg |
$719.00 | 2024-04-19 | |
| TargetMol Chemicals | TN2834-1 ml * 10 mm |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | 1 ml * 10 mm |
¥ 6150 | 2024-07-20 | ||
| A2B Chem LLC | AH18651-1mg |
27-p-Coumaroyloxyursolic acid |
73584-67-5 | >97% | 1mg |
$699.00 | 2024-04-19 |
27-p-Coumaroyloxyursolic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 27-p-Coumaroyloxyursolic acid
27-p-Coumaroyloxyursolic Acid: A Comprehensive Overview
27-p-Coumaroyloxyursolic acid, also known by its CAS registry number 73584-67-5, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology, food science, and cosmetics due to its diverse biological activities and potential health benefits. This compound is a derivative of ursolic acid, a pentacyclic triterpenoid, which is widely found in various plants and has been extensively studied for its pharmacological properties. The addition of the coumaroyl group to ursolic acid at the 27-position gives rise to 27-p-coumaroyloxyursolic acid, a molecule with unique structural and functional characteristics.
Recent studies have highlighted the importance of 27-p-coumaroyloxyursolic acid in modulating cellular signaling pathways, particularly those involved in inflammation, oxidative stress, and apoptosis. For instance, research published in the journal *Phytotherapy Research* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. These findings underscore its potential as a natural anti-inflammatory agent, which could be utilized in the development of novel therapeutic agents for conditions such as arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 27-p-coumaroyloxyursolic acid has also been shown to possess significant antioxidant activity. A study conducted by researchers at the University of California revealed that this compound effectively scavenges free radicals and protects cellular components from oxidative damage. This makes it a promising candidate for inclusion in cosmetic formulations aimed at combating oxidative stress-induced skin aging.
The biosynthesis of 27-p-coumaroyloxyursolic acid involves the coupling of ursolic acid with a coumaroyl group, a process that occurs naturally in certain plant species such as *Lonicera japonica* (Japanese honeysuckle) and *Gaultheria procumbens* (wintergreen). Recent advancements in metabolic engineering have enabled scientists to enhance the production of this compound in microbial systems, paving the way for large-scale industrial applications.
From an analytical standpoint, the characterization of 27-p-coumaroyloxyursolic acid has been facilitated by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided valuable insights into its molecular structure and stereochemistry, which are critical for understanding its bioavailability and pharmacokinetics.
Moreover, recent clinical trials have explored the efficacy of 27-p-coumaroyloxyursolic acid as an adjuvant therapy for cancer treatment. Preliminary results indicate that this compound may enhance the sensitivity of cancer cells to chemotherapeutic agents while minimizing their toxicity to healthy cells. These findings suggest that it could serve as a valuable adjunct in oncology, particularly in combination with conventional chemotherapy regimens.
In conclusion, 27-p-coumaroyloxyursolic acid (CAS No: 73584-67-5) represents a multifaceted natural product with immense potential across various industries. Its unique combination of anti-inflammatory, antioxidant, and anticancer properties makes it a subject of intense research interest. As our understanding of this compound continues to grow, it is likely to find applications not only in medicine but also in food additives and cosmetic products.
73584-67-5 (27-p-Coumaroyloxyursolic acid) Related Products
- 97534-10-6(benzyl 2,2-dimethyl-3-oxopropanoate)
- 151334-06-4(3-O-p-Coumaroyloleanolic acid)
- 55497-79-5(Olean-12-en-28-oic acid,27-[[(2E)-3-(3,4-dihydroxyphenyl)-1- oxo-2-propenyl]oxy]-3-hydroxy-,(3â)-)
- 121064-78-6(Urs-12-en-28-oic acid,2,19-dihydroxy-3-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]-,(2a,3b)-)
- 162059-94-1(Myriceric acid C)
- 143773-52-8(3-O-Coumaroylasiatic acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)